4-(4-Methylpiperazin-1-yl)benzoic acid hydrochloride

• IUPAC Name: 4-(4-methylpiperazin-1-yl)benzoic acid;hydrochloride
• InChI: InChI=1S/C12H16N2O2.ClH/c1-13-6-8-14(9-7-13)11-4-2-10(3-5-11)12(15)16;/h2-5H,6-9H2,1H3,(H,15,16);1H
• InChI Key: DXYLIEQCBNLGRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)C(=O)O.Cl
• Molecular Formula: C12H17ClN2O2
• DSSTOX Substance ID: DTXSID00595047
• Molecular Weight: 256.73 g/mol
• CAS No.: 289044-60-6

Description

4-(4-Methylpiperazin-1-yl)benzoic acid hydrochloride is a chemical compound with the molecular formula C13H20Cl2N2O2. It is a white to almost white solid that is soluble in water and slightly soluble in methanol . This compound is primarily used in organic synthesis and serves as an intermediate in the production of various pharmaceuticals .

Scientific Research Applications

4-(4-Methylpiperazin-1-yl)benzoic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is utilized in the study of biochemical pathways and enzyme interactions.

Medicine: It serves as a precursor in the production of pharmaceutical drugs, particularly those targeting cancer and other diseases.

Industry: The compound is employed in the manufacture of various chemical products and materials.

Safety and Hazards

The compound is labeled with the signal word ‘Warning’ and is associated with Hazard Statements H315, H319, H335. This indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 4-(4-Methylpiperazin-1-yl)benzoic acid hydrochloride involves the reaction of 4-(Chloromethyl)benzoic acid with N-methyl piperazine in the presence of an acid binding agent and a solvent . The reaction mixture is then subjected to nanofiltration to remove excess reagents and by-products. Hydrogen chloride gas is introduced to the mixture, and the final product is obtained through centrifugal filtration .

Industrial Production Methods: The industrial production of this compound follows a similar synthetic route but on a larger scale. The process is designed to be efficient and environmentally friendly, with a high yield of over 95% and a purity of 99.8% . The use of nanofiltration membranes reduces energy consumption and allows for the recycling of raw materials .

Chemical Reactions Analysis

Types of Reactions: 4-(4-Methylpiperazin-1-yl)benzoic acid hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the piperazine ring.

Oxidation and Reduction Reactions: It can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reducing Agents: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acid derivatives, while reduction may produce alcohol derivatives.

Mechanism of Action

The mechanism of action of 4-(4-Methylpiperazin-1-yl)benzoic acid hydrochloride involves its interaction with specific molecular targets and pathways. The piperazine ring in the compound allows it to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to the inhibition or activation of biochemical pathways, depending on the context .

Comparison with Similar Compounds

• 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid hydrochloride
• 4-(4-Methylpiperazin-1-yl)methylbenzoic acid dihydrochloride

Comparison: While these compounds share structural similarities, 4-(4-Methylpiperazin-1-yl)benzoic acid hydrochloride is unique in its specific applications and reactivity. The presence of the piperazine ring and the benzoic acid moiety confer distinct chemical properties, making it particularly useful in pharmaceutical synthesis and research .

Synthesis routes and methods

Procedure details

4-(4-Methyl-piperazin-1-yl)-benzoic acid methyl ester (8.5 mmol) is dissolved in 4N HCl (15 ml) and heated under reflux for 8 hours. The mixture is cooled in an ice bath to 0-4° C., diluted with 5 ml acetone and the solid material formed is filtered off, washed with acetone and dried (vacuum). A white powder with mp. >270° C., Rf=0.11 (CH2Cl2/MeOH=9:1) is obtained.